Cas no 681001-72-9 (1H-Indazole-3-carboxylic acid, 4,6-dinitro-1-phenyl-)
681001-72-9 structure
Product Name:1H-Indazole-3-carboxylic acid, 4,6-dinitro-1-phenyl-
CAS No:681001-72-9
MF:C14H8N4O6
MW:328.236522674561
CID:1729459
Update Time:2024-11-27
1H-Indazole-3-carboxylic acid, 4,6-dinitro-1-phenyl- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Indazole-3-carboxylic acid, 4,6-dinitro-1-phenyl-
-
- Inchi: 1S/C14H8N4O6/c19-14(20)13-12-10(16(15-13)8-4-2-1-3-5-8)6-9(17(21)22)7-11(12)18(23)24/h1-7H,(H,19,20)
- InChI Key: XINYYIUTCYRCRG-UHFFFAOYSA-N
- SMILES: N1(C2=CC=CC=C2)C2=C(C([N+]([O-])=O)=CC([N+]([O-])=O)=C2)C(C(O)=O)=N1
Computed Properties
- Exact Mass: 328.04444
Experimental Properties
- Density: 1.69±0.1 g/cm3(Predicted)
- Melting Point: 216-219 °C
- Boiling Point: 520.0±50.0 °C(Predicted)
- PSA: 141.4
- pka: 0.07±0.10(Predicted)
1H-Indazole-3-carboxylic acid, 4,6-dinitro-1-phenyl- Related Literature
-
Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
-
2. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
-
Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
-
Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
-
J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
681001-72-9 (1H-Indazole-3-carboxylic acid, 4,6-dinitro-1-phenyl-) Related Products
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 632627-70-4(Benzoic acid, 3-amino-5-(4-morpholinyl)-)
- 1041582-12-0(3,4-dichloro-N-(2,2,2-trifluoroethyl)aniline)
- 1396846-27-7(methyl 4-({2-(furan-2-yl)-2-hydroxypropylcarbamoyl}formamido)benzoate)
- 2229220-02-2(3-(1-bromo-2-methylpropan-2-yl)-4-chloro-2-fluoropyridine)
- 893939-57-6(ethyl 2-3-(3,4-dimethoxyphenyl)-7-oxo-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-6-ylpropanoate)
Recommended suppliers
Zhejiang Brunova Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Gold Member
CN Supplier
Bulk
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
CN Supplier
Bulk
上海嵘奥生物技术有限公司
Gold Member
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
CN Supplier
Reagent